Cas no 1256359-93-9 (2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 1256359-93-9
• MF: C₁₆H₂₃BF₃NO₃
• MW: 345.164935350418
• MDL: MFCD16295110
• CID: 828579
• PubChem ID: 53217204
• Update Time: 2025-05-25

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaboro-lan-2-yl)-5-(trifluoromethyl)pyridine
• 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid, pinacol ester
• 2-(2-methylpropoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• BS-19897
• DTXSID00682305
• AT14407
• DB-365140
• 1256359-93-9
• CS-0174152
• 2-Isobutoxy-5-(trifluoromethyl)pyridine-3-boronic acid pinacol ester
• Pyridine, 2-(2-methylpropoxy)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-
• MFCD16295110
• XIGQSTXYSFRQSD-UHFFFAOYSA-N
• AKOS016004719

• MDL： MFCD16295110
• Inchi： 1S/C16H23BF3NO3/c1-10(2)9-22-13-12(7-11(8-21-13)16(18,19)20)17-23-14(3,4)15(5,6)24-17/h7-8,10H,9H2,1-6H3
• InChI Key： XIGQSTXYSFRQSD-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(B2OC(C)(C)C(C)(C)O2)=C1)OCC(C)C)(F)F

Computed Properties

• Exact Mass: 345.17200
• Monoisotopic Mass: 345.1723082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.58000
• LogP: 3.43440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 1256359-93-9)

2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine is a highly specialized boronic ester derivative, widely recognized for its utility in cross-coupling reactions, particularly in Suzuki-Miyaura coupling. With the CAS No. 1256359-93-9, this compound has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the trifluoromethyl group and the dioxaborolane moiety, which enhance its reactivity and stability.

The growing demand for boron-containing intermediates in drug discovery has positioned 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine as a critical building block. Researchers frequently search for "boronic ester applications" and "trifluoromethyl pyridine synthesis," reflecting its relevance in modern medicinal chemistry. Its compatibility with palladium-catalyzed reactions makes it indispensable for constructing complex heterocyclic frameworks.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis. Users often inquire about "eco-friendly coupling reagents" or "low-toxicity boron reagents," highlighting the industry's shift toward safer alternatives. The isobutoxy substituent further improves solubility, addressing common challenges in small-molecule drug development.

From a structural-activity relationship perspective, the trifluoromethyl group enhances metabolic stability and bioavailability, a hot topic in "CF3-containing drug design." The dioxaborolane ring also contributes to improved storage stability, a key concern for laboratories handling air-sensitive reagents. These attributes make CAS No. 1256359-93-9 a preferred choice for high-value API intermediates.

Recent advancements in high-throughput screening have further amplified interest in this compound. Queries like "pyridine boronic ester suppliers" and "scale-up of boronates" underscore its commercial importance. Its role in peptide mimetics and bioconjugation also aligns with emerging trends in targeted therapeutics.

In summary, 2-Isobutoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine exemplifies innovation at the intersection of organoboron chemistry and drug discovery. Its multifaceted applications, from catalysis to material science, ensure its continued prominence in scientific literature and industrial workflows.